Acetonitrile, 2,2'-(cyclohexylimino)DI-
Description
"Acetonitrile, 2,2'-(cyclohexylimino)DI-" is a nitrile-based compound featuring a cyclohexylimino backbone linked to two acetonitrile groups. The substitution of ethanol groups with acetonitrile alters its physicochemical properties, including polarity, boiling point, and toxicity. Nitriles generally exhibit higher chemical stability compared to alcohols but may pose greater safety risks due to cyanide release during metabolism .
Properties
CAS No. |
4823-13-6 |
|---|---|
Molecular Formula |
C10H15N3 |
Molecular Weight |
177.25 g/mol |
IUPAC Name |
2-[cyanomethyl(cyclohexyl)amino]acetonitrile |
InChI |
InChI=1S/C10H15N3/c11-6-8-13(9-7-12)10-4-2-1-3-5-10/h10H,1-5,8-9H2 |
InChI Key |
STOVQBQVJIJSJJ-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)N(CC#N)CC#N |
Canonical SMILES |
C1CCC(CC1)N(CC#N)CC#N |
Other CAS No. |
4823-13-6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Differences
(a) 2,2'-(Cyclohexylimino)bis[ethanol]
- Molecular Formula: C₁₀H₂₁NO₂
- Molecular Weight : 187.28 g/mol
- Functional Groups: Two hydroxyl (-OH) groups and one imino (-NH-) group.
- Applications : Used in lubricants, construction materials, and industrial chemical preparations .
(b) Acetonitrile, 2,2'-(cyclohexylimino)DI- (Inferred Properties)
- Molecular Formula : Likely C₁₀H₁₁N₃ (estimated).
- Molecular Weight : ~173 g/mol (calculated).
- Functional Groups: Two nitrile (-C≡N) groups and one imino (-NH-) group.
- Applications: Potential use as a solvent, synthetic intermediate, or catalyst in organic reactions.
- Safety : Expected higher toxicity due to nitrile groups, which may release cyanide upon degradation.
(c) Acetanilide (CAS 103-84-4)
- Molecular Formula: C₈H₉NO
- Molecular Weight : 135.17 g/mol
- Functional Groups : Amide (-CONH-) group.
- Applications : DSC calibration standard, pharmaceuticals, and dye synthesis .
- Safety : Moderate toxicity; primarily irritant to skin and eyes.
Physicochemical Properties
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
